(E)-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)pyrazine-2-carboxamide

• IUPAC Name: N-(6-methylsulfonyl-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)pyrazine-2-carboxamide
• InChI: InChI=1S/C16H12N4O3S2/c1-3-8-20-13-5-4-11(25(2,22)23)9-14(13)24-16(20)19-15(21)12-10-17-6-7-18-12/h1,4-7,9-10H,8H2,2H3
• InChI Key: MPXDCQMLDDEISK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=NC=CN=C3)S2)CC#C
• Molecular Formula: C16H12N4O3S2
• Molecular Weight: 372.4 g/mol

Description

The compound “(E)-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)pyrazine-2-carboxamide” is a chemical compound with the molecular formula C19H16N2O3S3. It is available for purchase from various chemical suppliers.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. The molecular weight of this compound is 416.5 g/mol. Other properties like solubility, melting point, boiling point, etc., are not available in the resources I found.

Scientific Research Applications

Chemical Synthesis and Modification

• Chemical Modification : Studies have shown that similar compounds can undergo chemical modifications, such as oxidation and nitration, leading to the formation of various derivatives, including sulphoxides, sulphones, and nitro derivatives (Carter & Chesseman, 1977).

Biological Activity

• Antimicrobial Properties : Senthilkumar, Umarani, and Satheesh (2021) synthesized a compound structurally similar to "(E)-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)pyrazine-2-carboxamide" and evaluated its antibacterial and antifungal properties. Their findings suggest potential applications in developing antimicrobial agents (Senthilkumar, Umarani & Satheesh, 2021).
• Anticancer Evaluation : The same study also examined the anticancer activity of the synthesized compound against MDA-MB-231 breast cancer cells, indicating potential applications in cancer research (Senthilkumar, Umarani & Satheesh, 2021).

Catalysis and Synthesis

• Catalytic Applications : A study by Khazaei et al. (2015) described the use of a similar compound as a catalyst in the synthesis of various heterocyclic derivatives, highlighting its potential use in facilitating chemical reactions (Khazaei et al., 2015).

Heterocyclic Compound Synthesis

• Synthesis of Heterocyclic Compounds : Compounds structurally related to "(E)-N-(6-(methylsulfonyl)-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)pyrazine-2-carboxamide" have been used in the synthesis of various heterocyclic compounds, which are important in medicinal chemistry and drug development (Darwish et al., 2014).